Cas no 2034287-72-2 (1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea)
![1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea structure](https://www.kuujia.com/scimg/cas/2034287-72-2x500.png)
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chlorophenyl)-3-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]urea
- 1-(3-chlorophenyl)-3-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)urea
- 1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea
-
- Inchi: 1S/C17H16ClN5O/c18-13-4-3-5-14(12-13)22-17(24)21-9-11-23-10-8-20-16(23)15-6-1-2-7-19-15/h1-8,10,12H,9,11H2,(H2,21,22,24)
- InChI Key: KSEHFTKJYRLZFD-UHFFFAOYSA-N
- SMILES: ClC1=C([H])C([H])=C([H])C(=C1[H])N([H])C(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N=C1C1=C([H])C([H])=C([H])C([H])=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 410
- XLogP3: 1.9
- Topological Polar Surface Area: 71.8
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6502-0336-20μmol |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-5mg |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-20mg |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-5μmol |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-10μmol |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-4mg |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-1mg |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-10mg |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-40mg |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6502-0336-3mg |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea |
2034287-72-2 | 3mg |
$63.0 | 2023-09-08 |
1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea Related Literature
-
Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
-
Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
-
A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
-
Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
-
Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
Additional information on 1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea
Introduction to 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea (CAS No. 2034287-72-2)
1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea, with the CAS number 2034287-72-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and features a unique structural arrangement that includes a chlorophenyl group, a pyridine ring, and an imidazole moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further investigation.
The synthesis of 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea involves several steps, including the formation of the imidazole ring, the introduction of the pyridine substituent, and the final coupling with the chlorophenyl urea moiety. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. The compound's synthesis is crucial for its potential use in drug development, as it allows researchers to produce sufficient quantities for preclinical and clinical studies.
Recent research has focused on the biological activities of 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. In vitro assays have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo studies have indicated that it can reduce inflammation in animal models of arthritis and other inflammatory conditions.
Beyond its anti-inflammatory properties, 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea has also shown potential as an anticancer agent. Research has revealed that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.
The pharmacokinetic properties of 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes make it suitable for further development as an oral medication.
In addition to its therapeutic potential, 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea has been studied for its use as a research tool. Its unique structure and biological activities make it a valuable probe for investigating various biological processes. For example, it can be used to study the role of specific enzymes or signaling pathways in disease models or to screen for new drug candidates with similar mechanisms of action.
The safety profile of 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea is another important aspect of its development. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully characterize its safety profile in humans.
In conclusion, 1-(3-Chlorophenyl)-3-{2-[2-(Pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea (CAS No. 2034287-72-2) is a promising compound with diverse biological activities and potential applications in medicine. Its anti-inflammatory and anticancer properties, coupled with its favorable pharmacokinetic profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.
2034287-72-2 (1-(3-chlorophenyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea) Related Products
- 77819-95-5(3-benzoyl-8-methoxy-2H-chromen-2-one)
- 110502-51-7(4,4-dimethylhexane-1-thiol)
- 2640889-46-7(6-Cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)
- 2228691-52-7(2,2-Difluoro-2-(2-fluoro-3-methylphenyl)ethan-1-amine)
- 1400563-40-7((3,6-Dimethylpyrazin-2-yl)methanol)
- 1331592-89-2((2E)-N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(furan-2-yl)prop-2-enamide)
- 1361863-84-4(2-Amino-3-(2,4-dichlorophenyl)pyridine-6-methanol)
- 1699324-03-2(3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid)
- 2228700-52-3(2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid)
- 2228287-44-1(1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine)



